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Compound of Interest

Compound Name: Iodo(2-~13~C)acetic acid

CAS No.: 55757-50-1

Cat. No.: B3329189

Get Quote

Executive Directive: Safety & Classification
IMMEDIATE ACTION REQUIRED: Treat Iodo(2-13C)acetic acid (IAA) as a high-toxicity

alkylating agent and corrosive material.

Crucial Distinction: Although labeled with Carbon-13 (

C), this material is a stable isotope and is NON-RADIOACTIVE.

DO NOT dispose of in radioactive waste streams (unless mixed with other radionuclides like

C or

H).

DO dispose of as hazardous chemical waste (Corrosive/Toxic).

Misclassifying this as radioactive waste incurs unnecessary costs and regulatory burdens.

Chemical Hazard Profile
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Before handling waste, verify the chemical properties to ensure compatibility with waste

containers.

Property Specification

Chemical Name
Iodoacetic acid-2-

C

CAS Number 55757-50-1 (Labeled); 64-69-7 (Unlabeled)

Hazard Class Corrosive (8), Toxic (6.1)

Physical State Solid (Crystalline), White to Light Yellow

Toxicity
High. Alkylating agent. Inhibits glycolysis

(targets GAPDH).

Signal Word DANGER

RCRA Code D002 (Corrosive); Characteristic Toxic

UN Number UN 2923 (Corrosive solid, toxic, n.o.s.)

Personal Protective Equipment (PPE) Matrix
Iodoacetic acid is a potent vesicant (blistering agent) and can penetrate standard gloves over

time.

Respiratory: Fume hood is mandatory for all solid handling to prevent inhalation of corrosive

dust.

Skin/Body: Lab coat (buttoned), long sleeves, closed-toe shoes.

Hand Protection:Double Nitrile Gloves (minimum 0.11 mm thickness) or Neoprene.

Why? IAA is small and lipophilic; it can permeate thin latex rapidly. Double gloving

provides a breakthrough buffer.

Eye Protection: Chemical splash goggles (Face shield recommended if handling large

quantities >10g).
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Disposal Workflow & Segregation
Follow this logic gate to determine the correct waste stream.

Step 4.1: Segregation Protocol
Do not mix with:

Strong Oxidizers: Risk of liberating Iodine gas (

).

Strong Bases: Exothermic reaction.

Radioactive Waste: Unless the sample is also contaminated with

C,

P, etc.

Step 4.2: Container Specifications[1]
Solids: High-density polyethylene (HDPE) wide-mouth jars. Glass is acceptable but poses a

breakage risk.

Liquids (Solutions): HDPE or Glass bottles. Ensure the cap has a chemically resistant liner

(Teflon/PTFE).

Labeling:

Must read: "Hazardous Waste - Corrosive, Toxic".

List constituents: "Iodoacetic acid (13C), [Solvent Name]".

Note: You do not need to flag "

C" as a hazard, but noting it prevents future confusion regarding radioactivity.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4.3: Deactivation (Optional but Recommended for
Residues)
For cleaning glassware or small spills, IAA can be chemically deactivated.

Mechanism: Nucleophilic substitution. The iodide is displaced, destroying the alkylating

potential.

Reagent:Sodium Thiosulfate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""

class="inline ng-star-inserted">

).

Protocol: Soak contaminated glassware in a 10-25% Sodium Thiosulfate solution for 1 hour

before washing. This converts the toxic alkyl iodide into a less toxic Bunte salt.

Emergency Spill Management
Spill Response:

Evacuate the immediate area if dust is airborne.

Don PPE (Double gloves, goggles, N95 or respirator if outside hood).

Contain: Cover spill with Sodium Thiosulfate powder or solution (if liquid) to neutralize the

alkylating agent.

Absorb: Use vermiculite, dry sand, or chemical spill pads.[1]

Collect: Scoop into a dedicated hazardous waste container. Label as "Debris contaminated

with Iodoacetic Acid".

Clean: Wash surface with water and detergent.

Decision Logic Diagram
The following diagram illustrates the critical decision points for segregating IAA waste.
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Waste: Iodo(2-13C)acetic Acid

Is it mixed with radioactive isotopes
(e.g., 14C, 3H, 32P)?

Radioactive Waste Stream
(Segregate by Half-life)

Yes

Physical State?

No (13C is Stable)

Solid Waste Stream

Solid/Powder

Liquid Waste Stream

Solution

Container: HDPE Wide Mouth
Label: Toxic, Corrosive Solid

Code: D002

Container: Glass/HDPE Bottle
Label: Toxic, Corrosive Liquid

Segregate: Halogenated Organic

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of Iodo(2-13C)acetic acid waste, emphasizing the

non-radioactive classification of the stable isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ehs.gatech.edu [ehs.gatech.edu]

2. Efficacy of sodium thiosulfate as a local antidote to mechlorethamine skin toxicity in the
mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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